Cas no 1877789-27-9 (5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1877789-27-9
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5803646
• PubChem ID: 165833353
• Update Time: 2024-01-11

5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-butyl-1-methyl-1H-pyrazole-4-carboxylic acid
• 1877789-27-9
• EN300-1798812

• Inchi： 1S/C9H14N2O2/c1-3-4-5-8-7(9(12)13)6-10-11(8)2/h6H,3-5H2,1-2H3,(H,12,13)
• InChI Key： OWPIBHBOIODMPO-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1CCCC)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų